2-(1,1-Dioxidotetrahydrothiophen-3-yl)-2-methylpropanal

• Molecular Formula: C8H14O3S
• Molecular Weight: 190.26 g/mol
• IUPAC Name: 2-(1,1-dioxothiolan-3-yl)-2-methylpropanal
• InChI: InChI=1S/C8H14O3S/c1-8(2,6-9)7-3-4-12(10,11)5-7/h6-7H,3-5H2,1-2H3
• InChI Key: QPGORRLYVXAEJG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C=O)C1CCS(=O)(=O)C1

Description

2-(1,1-Dioxidotetrahydrothiophen-3-yl)-2-methylpropanal is a sulfone-containing aldehyde derivative characterized by a tetrahydrothiophene ring system with two sulfonyl oxygen atoms (1,1-dioxide group) and a branched aldehyde moiety. The sulfone group imparts significant polarity and electronic effects, while the aldehyde functional group enables nucleophilic addition reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1,1-Dioxidotetrahydrothiophen-3-yl)-2-methylpropanal typically involves the oxidation of tetrahydrothiophene derivatives. One common method includes the use of oxidizing agents such as hydrogen peroxide or peracids to introduce the dioxido group into the tetrahydrothiophene ring. The reaction conditions often require controlled temperatures and specific solvents to ensure the desired product is obtained with high purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale oxidation processes using continuous flow reactors. These reactors allow for precise control over reaction conditions, leading to higher yields and consistent product quality. The choice of oxidizing agents and solvents is optimized to minimize costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions

2-(1,1-Dioxidotetrahydrothiophen-3-yl)-2-methylpropanal undergoes various chemical reactions, including:

Oxidation: Further oxidation can lead to the formation of sulfone derivatives.

Reduction: Reduction reactions can convert the dioxido group back to a sulfide.

Substitution: The compound can participate in nucleophilic substitution reactions, where the dioxido group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, peracids, and other oxidizing agents under controlled temperatures.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophiles such as amines or thiols in the presence of suitable catalysts.

Major Products Formed

Oxidation: Sulfone derivatives.

Reduction: Sulfide derivatives.

Substitution: Various substituted tetrahydrothiophene derivatives.

Scientific Research Applications

2-(1,1-Dioxidotetrahydrothiophen-3-yl)-2-methylpropanal has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structural features.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(1,1-Dioxidotetrahydrothiophen-3-yl)-2-methylpropanal involves its interaction with specific molecular targets. The dioxido group can participate in redox reactions, influencing cellular processes. The compound may also interact with enzymes and receptors, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 2-(1,1-Dioxidotetrahydrothiophen-3-yl)-2-methylpropanal with structurally or functionally analogous compounds, focusing on substituents, electronic effects, and reactivity.

Structural and Functional Group Comparisons

Compound Name (CAS or Reference)	Functional Groups	Key Structural Features	Reactivity/Solubility Insights	Reference
Target Compound	Aldehyde, sulfone	Tetrahydrothiophene ring, methyl branching	High polarity (sulfone), aldehyde reactivity (nucleophilic additions)	-
2-[(1,1-Dioxidotetrahydrothiophen-3-yl)oxy]ethanol (CAS 25935-87-9)	Ether, sulfone, hydroxyl	Ethoxy group, sulfone	Increased hydrophilicity due to -OH; ether stability
a3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	Amino, hydroxyl	Thiophene ring (no sulfone)	Basic amino group enables salt formation; hydrogen bonding via -OH
2-Methyl-1,1,3,3-tetraphenylpropan-2-ol	Alcohol, aromatic	Bulky phenyl substituents	Steric hindrance limits reactivity; low solubility in polar solvents
N-(2-(1H-indol-3-yl)ethyl)-2-(2-fluoro-biphenyl)propanamide	Amide, fluoroaromatic	Indole, fluorine, biphenyl	Amide hydrogen bonding; fluorine enhances lipophilicity

Electronic and Reactivity Profiles

• Sulfone vs. Thiophene Derivatives: The target compound’s sulfone group (electron-withdrawing) contrasts with non-oxidized thiophene rings (e.g., in a3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol ), which lack this polarization. Sulfones enhance stability toward oxidation and acidity of adjacent protons, whereas thiophenes are more electron-rich and prone to electrophilic substitution.
• Aldehyde vs. Alcohol/Amide: The aldehyde group in the target compound enables condensations or Grignard reactions, unlike the hydroxyl group in 2-[(1,1-Dioxidotetrahydrothiophen-3-yl)oxy]ethanol , which may undergo esterification or oxidation. The amide in the indole-containing compound is less reactive but participates in hydrogen bonding.
• Steric Effects : The tetraphenylpropan-2-ol demonstrates how bulky substituents hinder reactivity—a contrast to the target compound’s relatively compact structure, which likely favors accessibility in reactions.

Solubility and Polarity

• By comparison, 2-[(1,1-Dioxidotetrahydrothiophen-3-yl)oxy]ethanol is more hydrophilic due to its hydroxyl group, while the tetraphenylpropan-2-ol is highly lipophilic.